Cas no 1805104-91-9 (Methyl 4-bromo-2-cyano-5-formylbenzoate)

Methyl 4-bromo-2-cyano-5-formylbenzoate structure
1805104-91-9 structure
Product Name:Methyl 4-bromo-2-cyano-5-formylbenzoate
CAS No:1805104-91-9
MF:C10H6BrNO3
MW:268.063541889191
CID:4706632
Update Time:2023-08-15

Methyl 4-bromo-2-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-2-cyano-5-formylbenzoate
    • Inchi: 1S/C10H6BrNO3/c1-15-10(14)8-2-7(5-13)9(11)3-6(8)4-12/h2-3,5H,1H3
    • InChI Key: ILFBQQQVSAKSGT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C(C(=O)OC)=CC=1C=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Topological Polar Surface Area: 67.2

Methyl 4-bromo-2-cyano-5-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015009256-250mg
Methyl 4-bromo-2-cyano-5-formylbenzoate
1805104-91-9 97%
250mg
504.00 USD 2021-06-21
Alichem
A015009256-500mg
Methyl 4-bromo-2-cyano-5-formylbenzoate
1805104-91-9 97%
500mg
798.70 USD 2021-06-21
Alichem
A015009256-1g
Methyl 4-bromo-2-cyano-5-formylbenzoate
1805104-91-9 97%
1g
1,460.20 USD 2021-06-21

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